![molecular formula C10H13NO3 B1321184 Methyl 4-(dimethylamino)-2-hydroxybenzoate CAS No. 27559-59-7](/img/structure/B1321184.png)
Methyl 4-(dimethylamino)-2-hydroxybenzoate
Overview
Description
Methyl 4-(dimethylamino)-2-hydroxybenzoate is a useful research compound. Its molecular formula is C10H13NO3 and its molecular weight is 195.21 g/mol. The purity is usually 95%.
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Scientific Research Applications
Crystal Structure and Pharmaceutical Activity
Methyl 4-(dimethylamino)-2-hydroxybenzoate, also known as methyl paraben, has been studied for its crystal structure and pharmaceutical activity. A study determined the single crystal X-ray structure of methyl 4-hydroxybenzoate at 120 K, revealing a 3D framework formed by extensive intermolecular hydrogen bonding. Hirshfeld surface analysis provided insights into the intermolecular interactions and crystal packing. Computational calculations correlated strongly with experimental findings, indicating pharmaceutical activity based on molecular determinants (Sharfalddin et al., 2020).
Synthesis of Related Compounds
Research has also focused on synthesizing compounds related to this compound. For instance, (benzoylamino)methyl 4-hydroxybenzoate was obtained through a reaction involving 4-hydroxybenzoic acid, showcasing a methodology for creating similar compounds (Popovski & Mladenovska, 2010).
Cytotoxic Activity in Cancer Research
A study synthesized 2-substituted 6-methyl-1-oxo-1,2-dihydrobenzo[b][1,6]naphthyridine-4-carboxylic acids and tested their cytotoxicity against various cancer cell lines. The derived 4-N-[2-(dimethylamino)ethyl]carboxamides exhibited potent cytotoxicity, with some compounds having IC50 values less than 10 nM. This research highlights the potential use of these compounds in cancer treatment (Deady et al., 2003).
Safety and Hazards
Future Directions
Mechanism of Action
Biochemical Pathways
The specific biochemical pathways affected by Methyl 4-(dimethylamino)-2-hydroxybenzoate are currently unknown It’s possible that this compound could influence a variety of pathways, depending on its targets and mode of action
Result of Action
The molecular and cellular effects of this compound’s action are currently unknown . These effects would likely depend on the compound’s targets, mode of action, and the specific biochemical pathways it affects.
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound . These factors can include pH, temperature, presence of other molecules, and the specific biological environment in which the compound is present.
Properties
IUPAC Name |
methyl 4-(dimethylamino)-2-hydroxybenzoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13NO3/c1-11(2)7-4-5-8(9(12)6-7)10(13)14-3/h4-6,12H,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RHFNNYRLZPAKCV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC(=C(C=C1)C(=O)OC)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50610198 | |
Record name | Methyl 4-(dimethylamino)-2-hydroxybenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50610198 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
195.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
27559-59-7 | |
Record name | Methyl 4-(dimethylamino)-2-hydroxybenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50610198 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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